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Compound of Interest

Compound Name: 2-Acetyl-5-methoxybenzofuran

Cat. No.: B1330420

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Acetyl-5-methoxybenzofuran was not
readily available. The following guidance is based on safety information for structurally similar
compounds, including 2-acetylfuran, 2-acetyl-5-methylfuran, and other furan derivatives. It is
imperative to treat 2-Acetyl-5-methoxybenzofuran with a high degree of caution, assuming it
may possess similar hazardous properties.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals engaged in the handling of 2-Acetyl-5-methoxybenzofuran.
Adherence to these protocols is essential for ensuring a safe laboratory environment and
minimizing exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)

Based on data from analogous furan compounds, 2-Acetyl-5-methoxybenzofuran is
anticipated to be a combustible liquid that is harmful if swallowed and may cause skin, eye, and
respiratory irritation.[1][2] A comprehensive personal protective equipment strategy is
mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 2-Acetyl-5-
methoxybenzofuran
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] ] Specifications & Best
Protection Type Required PPE .
Practices

Goggles must meet ANSI

) Z87.1 standards. A face shield
] Chemical splash goggles and
Eye and Face Protection ) should be worn over goggles,
face shield ) ) )
particularly when there is a risk

of splashing.[3][4][5]

A flame-resistant lab coat is
recommended.[3][5]
Disposable nitrile gloves offer
good short-term protection.[3]
] ) [4] For prolonged contact,
) ) Chemical-resistant lab coat
Skin and Body Protection ] consult the glove
and disposable gloves )
manufacturer's chemical
resistance guide. Always
inspect gloves before use and
replace them immediately if

contaminated.[3]

All handling of 2-Acetyl-5-
methoxybenzofuran should be

conducted within a certified

Respiratory Protection Certified chemical fume hood )
chemical fume hood to
minimize inhalation exposure.
[31[5]
Shoes must cover the entire
Footwear Closed-toe shoes

foot to protect against spills.[3]

Operational Plan: Handling Procedures

A systematic approach to handling 2-Acetyl-5-methoxybenzofuran is critical to ensure safety.
The following step-by-step workflow should be followed.

Preparation
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Consult Safety Information: Before beginning any work, review this guide and any available
safety information for structurally similar compounds.

Ensure Proper Ventilation: Verify that the chemical fume hood is functioning correctly.

Gather Materials: Assemble all necessary equipment and reagents.

Don PPE: Put on all required personal protective equipment as detailed in Table 1.

Handling

Work Within a Fume Hood: Conduct all manipulations of the compound inside a certified
chemical fume hood.[3][5]

Avoid Inhalation and Contact: Do not breathe vapors or dust. Avoid contact with eyes, skin,
and clothing.[1]

Grounding: Ground all equipment to prevent static discharge, as furan derivatives can be
flammable.[3]

Safe Practices: Do not eat, drink, or smoke in the handling area.[1]

Storage

Container: Store the compound in a tightly closed, properly labeled container.[3]

Location: Keep the container in a cool, dry, and well-ventilated area.[1][3]

Incompatibilities: Store away from strong oxidizing agents, strong bases, and strong
reducing agents.[6]

Disposal Plan

All waste containing 2-Acetyl-5-methoxybenzofuran must be treated as hazardous waste.

Table 2: Disposal Protocol for 2-Acetyl-5-methoxybenzofuran Waste
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Step Procedure

Collect all waste, including contaminated
] consumables (e.g., gloves, wipes), in a
1. Waste Collection ] )
designated, compatible, and leak-proof

container with a secure lid.[5]

Clearly label the waste container as "Hazardous
Waste" with the full chemical name ("2-Acetyl-5-

2. Labeling methoxybenzofuran™) and associated hazards
(e.g., "Combustible," "Harmful if Swallowed,"
"Irritant").[5]

Store the sealed waste container in a
3. Storage Pending Disposal designated satellite accumulation area, away

from incompatible materials.

Arrange for the disposal of the hazardous waste
) through your institution's Environmental Health
4. Disposal _ _
and Safety (EHS) office, following all local,

state, and federal regulations.

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Acetyl-5-
methoxybenzofuran.
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Workflow for Safe Handling of 2-Acetyl-5-methoxybenzofuran
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Caption: Workflow for the safe handling of 2-Acetyl-5-methoxybenzofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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